Cas no 320601-71-6 (3-(oxolan-3-yl)propanoic acid)

• Product Name: 3-(oxolan-3-yl)propanoic acid
• CAS No: 320601-71-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD16707069
• CID: 2117584
• PubChem ID: 284090
• Update Time: 2025-05-20

3-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• tetrahydro-3-Furanpropanoic acid
• 3-(oxolan-3-yl)propanoic acid
• NSC139702
• NSC-139702
• DA-42815
• Z975825286
• BDSWHYOGIBXFJX-UHFFFAOYSA-N
• AKOS008152911
• MFCD16707069
• EN300-82236
• VMA60171
• CS-0035470
• 3-Furanpropanoic acid, tetrahydro-
• SCHEMBL2195114
• 3-(Tetrahydro-3-furanyl)propanoic acid
• 3-(Tetrahydrofuran-3-yl)propanoicacid
• AS-61940
• 3-(tetrahydro-3-furanyl)propionic acid
• 320601-71-6
• 3-(Tetrahydrofuran-3-yl)propanoic acid
• 846-883-3

• MDL： MFCD16707069
• Inchi： 1S/C7H12O3/c8-7(9)2-1-6-3-4-10-5-6/h6H,1-5H2,(H,8,9)
• InChI Key： BDSWHYOGIBXFJX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CCC(=O)O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 3-(oxolan-3-yl)propanoic acid

3-(oxolan-3-yl)propanoic acid (CAS No 320601-71-6)

3-(oxolan-3-yl)propanoic acid is a compound with the CAS registry number 320601-71-6. This compound, also known as cyclohexenone oxime, is a cyclic ester derivative that has gained significant attention in the fields of organic chemistry and materials science. Its unique structure, which includes a five-membered ring with an oxygen atom and a carboxylic acid group, makes it a versatile building block for various chemical reactions and applications.

The synthesis of 3-(oxolan-3-yl)propanoic acid involves a series of carefully controlled reactions, often starting from readily available starting materials such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

One of the most notable properties of 3-(oxolan-3-yl)propanoic acid is its ability to form stable complexes with metal ions. This property has been exploited in the development of novel catalysts for organic transformations, particularly in the synthesis of enantioselective compounds. For instance, researchers have reported the use of this compound as a chiral ligand in asymmetric catalysis, leading to the production of high-value pharmaceutical intermediates.

In addition to its role in catalysis, cyclohexenone oxime has found applications in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of biodegradable polymers with tunable mechanical properties. These polymers have potential applications in packaging materials and biomedical devices, where biodegradability is a critical factor.

Recent studies have also highlighted the potential of 3-(oxolan-3-yl)propanoic acid in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles and nanoparticles, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property makes it a promising candidate for targeted drug delivery applications.

The environmental impact of cyclohexenone oxime has also been a topic of interest. Researchers have investigated its biodegradation pathways under various environmental conditions, revealing that it can be effectively degraded by microbial communities in aerobic environments. This finding underscores its potential as an eco-friendly alternative to traditional synthetic polymers.

In conclusion, 3-(oxolan-3-yl)propanoic acid (CAS No 320601-71-6) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial settings.